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Compound of Interest |

O-
Compound Name: (cyclopropylmethyl)hydroxylamine
Hydrochloride

Essential Safety and Handling Guide for O-
(cyclopropylmethyl)hydroxylamine Hydrochloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling O-(cyclopropylmethyl)hydroxylamine Hydrochloride in a
laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Property

Value

Chemical Name

O-(cyclopropylmethyl)hydroxylamine
Hydrochloride

CAS Number

74124-04-2[1][2]

Molecular Formula

C4H10CINO[2][3]

Molecular Weight

123.58 g/mol [2][3]
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Hazard Identification and Classification

O-(cyclopropylmethyl)hydroxylamine Hydrochloride is a hazardous substance requiring
careful handling. The primary hazards are summarized below.

Hazard GHS Classification Precautionary Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[3]
) ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2

[3]

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3]

o . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling O-
(cyclopropylmethyl)hydroxylamine Hydrochloride to minimize exposure.
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PPE Category Item Specification

Nitrile or neoprene gloves are
recommended. Gloves should

be inspected before use and

Hand Protection Chemical-resistant gloves
changed regularly, or
immediately if contaminated.[4]
[5]
Must be worn at all times in the
Safety glasses with side laboratory. A face shield may

Eye and Face Protection ) ) )
shields or chemical goggles be required for splash hazards.

[4][6]

A flame-retardant lab coat

Skin and Body Protection Laboratory coat
should be worn and buttoned.
Required when working with
) ) ] the solid form to avoid dust
Respiratory Protection NIOSH-approved respirator

inhalation, or if ventilation is

inadequate.[4][7]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for safety.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:
o Ensure a chemical fume hood is operational and available for use.[8]
o Verify that an eyewash station and safety shower are accessible.[7]
o Gather all necessary PPE and ensure it is in good condition.

» Weighing and Aliquoting:
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o Perform all manipulations of the solid compound within a chemical fume hood to control
dust and vapors.

o Use anti-static tools and equipment to minimize dust generation.

o Close the container tightly immediately after use.

» Solution Preparation:
o When dissolving the compound, add the solid slowly to the solvent to avoid splashing.
o Ensure adequate ventilation during this process.

e Post-Handling:
o Thoroughly clean the work area after handling is complete.

o Wash hands and any exposed skin with soap and water.[4]

Storage Plan

o Conditions: Store in a cool, dry, and well-ventilated area.[4][8] A recommended storage
temperature is 2-8°C in an inert atmosphere.[1]

o Container: Keep the container tightly closed and store in the original packaging.[8][9]

o Incompatibilities: Store away from strong oxidizing agents.[7]

Emergency and Disposal Procedures
Emergency Response Plan
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Emergency Situation

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[6][8]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[8]

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not
breathing, give artificial respiration. Seek

immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[4]

Spill

Evacuate the area. Wear appropriate PPE. For
solid spills, carefully sweep up and place in a
suitable container for disposal, avoiding dust
generation.[4][6] For liquid spills, absorb with an
inert material and place in a chemical waste

container.

Disposal Plan

O-(cyclopropylmethyl)hydroxylamine Hydrochloride and its containers are considered

hazardous waste.

o Waste Collection: Collect waste in a designated, labeled, and sealed container. Do not mix

with other waste.

» Disposal Method: Dispose of waste material in accordance with all applicable federal, state,

and local environmental regulations.[8] Contact a licensed professional waste disposal
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service to dispose of this material.

Workflow for Handling O-
(cyclopropylmethyl)hydroxylamine Hydrochloride

The following diagram illustrates the standard workflow for safely handling this compound.
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Workflow for Handling O-(cyclopropylmethyl)hydroxylamine Hydrochloride

Emergency Protocol

Preparation - | Emergency Response
- Verify Fume Hood : (If Necessary)
- Check Safety Equipment : - Follow First Aid
- Don PPE : - Report Incident

i

Weighing and Aliquoting
(Inside Fume Hood)

i

Solution Preparation
(Inside Fume Hood)

i

Experimentation

'

Post-Handling Cleanup
- Decontaminate Work Area
- Clean Equipment

Waste Disposal

- Collect in Labeled Container
- Follow Hazardous Waste Protocol

N

Personal Decontamination
- Remove PPE
- Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow for O-(cyclopropylmethyl)hydroxylamine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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